Cas no 312623-84-0 (Sodium Butyrate-13C4)

• Product Name: Sodium Butyrate-13C4
• CAS No: 312623-84-0
• Molecular Formula: C₄H₇O₂-^.Na+
• Molecular Weight: 110.08698
• CID: 300797
• PubChem ID: 24872393

Sodium Butyrate-13C4 Properties

Names and Identifiers

• Butanoic-1,2,3-13C3acid, sodium salt (9CI)
• Sodium butyrate-13C4
• sodium (13C4)butanoate
• Sodium (~13~C_4_)butanoate
• J-018314
• 312623-84-0
• sodium;(1,2,3,4-13C4)butanoate
• SCHEMBL1330975
• Butyric acid-13C4 sodium salt
• DTXSID70635681
• SODIUM BUTYRATE (13C4, 99%)

• MDL： MFCD01075499
• InChIKey： MFBOGIVSZKQAPD-UJNKEPEOSA-M
• Inchi： InChI=1S/C4H8O2.Na/c1-2-3-4(5)6;/h2-3H2,1H3,(H,5,6);/q;+1/p-1/i1+1,2+1,3+1,4+1;
• SMILES： [Na+].[13CH3][13CH2][13CH2][13C]([O-])=O

Computed Properties

• Exact Mass: 114.04779309g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 114.04779309g/mol
• Heavy Atom Count: 7
• Complexity: 53.7
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Boiling Point: Not available
• Melting Point: 250-253 °C (lit.)
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: Not determined
• Solubility: Not determined
• Density: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates